Cas no 6758-51-6 (Isorhamnetin 3,7-O-diglucoside)

• Product Name: Isorhamnetin 3,7-O-diglucoside
• CAS No: 6758-51-6
• MF: C₂₈H₃₂O₁₇
• MW: 640.543490409851
• CID: 1719773
• PubChem ID: 5323537
• Update Time: 2025-06-09

Isorhamnetin 3,7-O-diglucoside Chemical and Physical Properties

Names and Identifiers

• 3-(beta-D-glucopyranosyloxy)-5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-4-oxo-4H-chromen-7-yl beta-D-glucopyranoside
• 3-(beta-D-glucopyranosyloxy)-5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-4-oxo-4H-chromen-7-yl rel-beta-D-glucopyranoside
• 4H-1-benzopyran-4-one, 3,7-bis(beta-D-glucopyranosyloxy)-5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-
• Q63396636
• Isorhamnetin-3,7-diglucoside
• Isorhamnetin 3,7-O-diglucoside
• Isorhamnetin 3,7-di-O-glucoside
• Isorhamnetin-3,7-di-O-glucoside
• 3,7-Bis(
• A-D-glucopyranosyloxy)-5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-4H-1-benzopyran-4-one
• DTXSID90415806
• FS-7262
• 5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-3,7-bis[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]chromen-4-one
• Isorhamnetin 3,7-di-O-beta-D-glucopyranoside
• 6758-51-6
• AC1NT3UQ
• A-D-glucopyranoside
• Isorhamnetin 3,7-di-O-??-D-glucopyranoside
• AKOS040760478
• E80790
• Isorhamnetin 3,7-di-O-
• HY-N8196
• CS-0140293
• Isorhamnetin 3,7-beta-D-diglucoside
• 5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-3,7-bis({[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy})chromen-4-one
• DA-54449

• Inchi： 1S/C28H32O17/c1-40-13-4-9(2-3-11(13)31)25-26(45-28-24(39)22(37)19(34)16(8-30)44-28)20(35)17-12(32)5-10(6-14(17)42-25)41-27-23(38)21(36)18(33)15(7-29)43-27/h2-6,15-16,18-19,21-24,27-34,36-39H,7-8H2,1H3/t15-,16-,18-,19-,21+,22+,23-,24-,27-,28+/m1/s1
• InChI Key： ZYYJHXKSQKLEBL-QDYVESOYSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=C(C2C=CC(=C(C=2)OC)O)OC2C=C(C=C(C=2C1=O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 640.16395g/mol
• Monoisotopic Mass: 640.16395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 45
• Rotatable Bond Count: 8
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 275
• Molecular Weight: 640.5g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glycosides

Additional information on Isorhamnetin 3,7-O-diglucoside

Isorhamnetin 3,7-O-diglucoside (CAS No. 6758-51-6): A Comprehensive Overview

Isorhamnetin 3,7-O-diglucoside, identified by the chemical compound code CAS No. 6758-51-6, is a naturally occurring flavonoid glycoside that has garnered significant attention in the field of pharmaceutical and nutritional research. This compound, derived from various plants, particularly those in the genus Rosmarinus and Salvia, exhibits a wide range of biological activities that make it a promising candidate for therapeutic applications.

The structural complexity of Isorhamnetin 3,7-O-diglucoside contributes to its unique pharmacological properties. As a glycoside, it consists of the aglycone isorhamnetin linked to two glucose units at the 3 and 7 positions. This configuration enhances its solubility and stability, making it more bioavailable for metabolic processes. The presence of multiple hydroxyl groups in its structure allows for various interactions with biological targets, including enzymes and receptors.

Recent studies have highlighted the potential of Isorhamnetin 3,7-O-diglucoside in combating oxidative stress and inflammation. Oxidative stress, a hallmark of many chronic diseases, is mediated by reactive oxygen species (ROS) that can damage cellular components. The antioxidant properties of this compound have been demonstrated in vitro and in vivo, where it has shown the ability to scavenge ROS and reduce lipid peroxidation. This makes it a candidate for developing treatments against conditions such as neurodegenerative diseases, cardiovascular disorders, and certain types of cancer.

In addition to its antioxidant effects, Isorhamnetin 3,7-O-diglucoside has shown anti-inflammatory activities. Chronic inflammation is closely linked to various pathological processes, including autoimmune diseases and metabolic syndromes. Preclinical studies have indicated that this flavonoid glycoside can modulate inflammatory pathways by inhibiting key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, its ability to suppress nuclear factor kappa B (NF-κB) signaling has been observed, which is a critical transcription factor in inflammatory responses.

The potential therapeutic applications of Isorhamnetin 3,7-O-diglucoside extend beyond anti-oxidant and anti-inflammatory effects. Emerging research suggests that it may possess chemopreventive properties by interfering with carcinogenic pathways. Studies have shown that this compound can inhibit the proliferation of cancer cells and induce apoptosis through mechanisms involving the modulation of signaling pathways such as Akt and Wnt signaling. These findings position Isorhamnetin 3,7-O-diglucoside as a promising agent for developing novel anticancer strategies.

The bioavailability of Isorhamnetin 3,7-O-diglucoside is another area of interest. Glycosylation generally enhances the solubility and stability of flavonoids, facilitating their absorption and distribution within the body. However, the extent of absorption can be influenced by factors such as gut microbiota metabolism and conjugation with other substances. Research is ongoing to optimize delivery systems that can enhance the bioavailability of this compound, ensuring maximal therapeutic efficacy.

The extraction and synthesis of Isorhamnetin 3,7-O-diglucoside are also subjects of scientific investigation. Natural extraction from plant sources can be challenging due to low concentrations and potential contamination with other compounds. Chemical synthesis offers a more controlled approach but requires precise methodologies to ensure high yield and purity. Advances in biotechnology have enabled the use of enzymatic methods for glycosylation, which can produce more sustainable and efficient synthesis routes.

Epidemiological studies have also provided insights into the health benefits associated with natural flavonoids like Isorhamnetin 3,7-O-diglucoside. Populations with high dietary intake of flavonoids have been observed to exhibit lower risks of chronic diseases. This correlation suggests that incorporating compounds like Isorhamnetin 3,7-O-diglucoside into functional foods or supplements could contribute to preventive healthcare strategies.

The future directions for research on Isorhamnetin 3,7-O-diglucoside include exploring its mechanisms of action in greater detail and conducting large-scale clinical trials to validate its therapeutic potential. Understanding how this compound interacts with specific biological targets will provide insights into its mode of action and help in designing combination therapies that can enhance its efficacy.

In conclusion,Isorhamnetin 3,7-O-diglucoside (CAS No. 6758-51-6) is a multifaceted compound with significant potential in pharmaceutical applications. Its antioxidant, anti-inflammatory, and anticancer properties make it a valuable candidate for developing novel treatments against various diseases. Continued research efforts are essential to unlock its full therapeutic potential and translate these findings into clinical practice.